Cas no 457928-84-6 ((S)-FlorhydralR)

• Product Name: (S)-FlorhydralR
• CAS No: 457928-84-6
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 930029
• PubChem ID: 11298440
• Update Time: 2025-04-19

(S)-FlorhydralR Chemical and Physical Properties

Names and Identifiers

• (S)--Methyl-3-(1-methylethyl)benzenepropanal
• (S)-FlorhydralR
• (3S)-3-(3-propan-2-ylphenyl)butanal
• (3S)-3-[3-(propan-2-yl)phenyl]butanal
• SCHEMBL18316475
• starbld0041989
• 457928-84-6
• (S)-3-(3-Isopropylphenyl)butanal

• Inchi： 1S/C13H18O/c1-10(2)12-5-4-6-13(9-12)11(3)7-8-14/h4-6,8-11H,7H2,1-3H3/t11-/m0/s1
• InChI Key： OHRBQTOZYGEWCJ-NSHDSACASA-N
• SMILES： O=CC[C@H](C)C1C=CC=C(C=1)C(C)C

Computed Properties

• Exact Mass: 190.13600
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.24990